Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-16-carboxylate
Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-16-carboxylate
NQDI-1 is an inhibitor of ASK1, which attenuates acute ischemic renal injury by modulating oxidative stress and cell death. NQDI-1 was used to study LPS-induced activation and role of ASK1 and p38 in anti-inflammatory cytokine production by macrophages Apoptosis signal-regulating kinase 1 (ASK1) is among the signaling events that lead to postischemic cell death. Inhibition of ASK1 pathway protected hearts from ischemic damage.
Brand Name:
Vulcanchem
CAS No.:
175026-96-7
VCID:
VC0537609
InChI:
InChI=1S/C19H13NO4/c1-2-24-19(23)16-15-10-6-3-4-7-11(10)17(21)12-8-5-9-13(14(12)15)20-18(16)22/h3-9H,2H2,1H3,(H,20,22)
SMILES:
CCOC(=O)C1=C2C3=CC=CC=C3C(=O)C4=C2C(=CC=C4)N=C1O
Molecular Formula:
C19H13NO4
Molecular Weight:
319.3 g/mol
Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-16-carboxylate
CAS No.: 175026-96-7
Inhibitors
VCID: VC0537609
Molecular Formula: C19H13NO4
Molecular Weight: 319.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 175026-96-7 |
---|---|
Product Name | Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-16-carboxylate |
Molecular Formula | C19H13NO4 |
Molecular Weight | 319.3 g/mol |
IUPAC Name | ethyl 15-hydroxy-8-oxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12,14-octaene-16-carboxylate |
Standard InChI | InChI=1S/C19H13NO4/c1-2-24-19(23)16-15-10-6-3-4-7-11(10)17(21)12-8-5-9-13(14(12)15)20-18(16)22/h3-9H,2H2,1H3,(H,20,22) |
Standard InChIKey | UFJGFNHRMPMALC-UHFFFAOYSA-N |
Isomeric SMILES | CCOC(=O)C1=C2C3=CC=CC=C3C(=O)C4=C2C(=CC=C4)N=C1O |
SMILES | CCOC(=O)C1=C2C3=CC=CC=C3C(=O)C4=C2C(=CC=C4)N=C1O |
Canonical SMILES | CCOC(=O)C1=C2C3=CC=CC=C3C(=O)C4=C2C(=CC=C4)N=C1O |
Appearance | Solid powder |
Description | NQDI-1 is an inhibitor of ASK1, which attenuates acute ischemic renal injury by modulating oxidative stress and cell death. NQDI-1 was used to study LPS-induced activation and role of ASK1 and p38 in anti-inflammatory cytokine production by macrophages Apoptosis signal-regulating kinase 1 (ASK1) is among the signaling events that lead to postischemic cell death. Inhibition of ASK1 pathway protected hearts from ischemic damage. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2,7-dioxo-2,7-dihydro-3H-naphtho(1,2,3-de)quinoline-1-carboxylate NQDI 1 NQDI-1 |
Reference | 1: Eaton GJ, Zhang QS, Diallo C, Matsuzawa A, Ichijo H, Steinbeck MJ, Freeman TA. 2: Yoshida T, Ozawa Y, Suzuki K, Yuki K, Ohyama M, Akamatsu W, Matsuzaki Y, 3: El Eter E. NQDI 1, an inhibitor of ASK1 attenuates acute ischemic renal injury 4: Nomura K, Lee M, Banks C, Lee G, Morris BJ. An ASK1-p38 signalling pathway 5: Volynets GP, Chekanov MO, Synyugin AR, Golub AG, Kukharenko OP, Bdzhola VG, |
PubChem Compound | 5293340 |
Last Modified | Nov 16 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume